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Compound of Interest

Compound Name: EGTA tetrasodium

Cat. No.: B1368698

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility of EGTA
tetrasodium salt (Ethylene glycol-bis(B-aminoethyl ether)-N,N,N',N'-tetraacetic acid
tetrasodium salt). This document is intended to be a valuable resource for researchers,
scientists, and professionals in drug development who utilize EGTA for its calcium-chelating
properties in various experimental and formulation contexts.

Introduction to EGTA Tetrasodium Salt

EGTA tetrasodium salt is a widely used chelating agent with a high affinity and selectivity for
calcium ions (Ca2*). This property makes it an invaluable tool in biological research and
pharmaceutical development, particularly in studies involving calcium signaling pathways,
enzyme kinetics, and as a component in cell culture media and buffers. Unlike the related
chelator EDTA, EGTA displays a significantly lower affinity for magnesium ions (Mg?*), which
allows for the specific chelation of calcium in biological systems where magnesium is often
present in much higher concentrations.[1][2] The tetrasodium salt form of EGTA is favored for
its enhanced solubility in aqueous solutions compared to its acidic form.

Quantitative Solubility Data

The solubility of EGTA tetrasodium salt in water is a critical parameter for the preparation of
stock solutions and experimental buffers. While extensive solubility data across a wide range of
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temperatures is not readily available in the literature, established solubility values at room
temperature have been reported by various suppliers.

Parameter Value Source
Solubility in Water 110 mg/mL Sigma-Aldrich[3]
Solubility in Water =50 mg/mL AbMole BioScience

Yields a clear, colorless
Comment )
solution.[3]

It is crucial to note that the solubility of EGTA salts is highly dependent on the pH of the
solution. The protonated forms of EGTA are less soluble, and therefore, increasing the pH of
the solution will significantly enhance the solubility of EGTA tetrasodium salt.[4]

Factors Affecting Solubility

The primary factor influencing the solubility of EGTA tetrasodium salt in water is pH. The free
acid form of EGTA is poorly soluble in water. The tetrasodium salt is more soluble, but to
achieve high concentrations, the pH of the solution often needs to be adjusted upwards.
Several laboratory protocols for the preparation of EGTA solutions explicitly state the necessity
of adjusting the pH to a neutral or slightly alkaline value (typically 7.0-8.0) using a base such as
sodium hydroxide (NaOH) to ensure complete dissolution.[5][6][7]

While the effect of temperature on the solubility of most solid substances is that solubility
increases with temperature, specific data for EGTA tetrasodium salt is not widely published.[8]
For standard laboratory applications, dissolution is typically performed at room temperature
with pH adjustment.

Experimental Protocols for Solution Preparation

The following are detailed methodologies for the preparation of EGTA tetrasodium salt
solutions.

Preparation of a 0.5 M EGTA Stock Solution (pH 7.0)

This protocol is adapted from standard laboratory procedures.[5]
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Materials:

EGTA (Sodium Salt) - 19.02 g

Distilled or deionized water

Sodium hydroxide (NaOH) solution (e.g., 1 M or 10 M) for pH adjustment
pH meter

Magnetic stirrer and stir bar

Graduated cylinders

Beaker

Volumetric flask (100 mL)

Procedure:

Weigh out 19.02 g of EGTA sodium salt and add it to a beaker containing approximately 80
mL of distilled water.

Place the beaker on a magnetic stirrer and add a stir bar. Begin stirring. The solution will
likely be a cloudy suspension.

Carefully monitor the pH of the solution using a calibrated pH meter.

Slowly add NaOH solution dropwise to the stirring suspension. As the pH increases, the
EGTA salt will begin to dissolve.

Continue to add NaOH until the pH of the solution reaches 7.0. At this point, all of the EGTA
should be dissolved, and the solution should be clear.

Once the EGTA s fully dissolved and the pH is stable at 7.0, transfer the solution to a 100
mL volumetric flask.
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Rinse the beaker with a small amount of distilled water and add the rinsing to the volumetric

flask to ensure a complete transfer.

Add distilled water to the volumetric flask to bring the final volume to 100 mL.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Store the 0.5 M EGTA stock solution at room temperature.

Signaling Pathways and Experimental Workflows

EGTA's primary mechanism of action is the chelation of divalent cations, with a pronounced
selectivity for Ca2*. This allows for the precise control of free calcium ion concentration in a
solution, which is fundamental in studying a vast array of calcium-dependent signaling

pathways.

Calcium Chelation by EGTA

The diagram below illustrates the fundamental interaction between EGTA and a calcium ion.
The EGTA molecule effectively "wraps around” the calcium ion, forming a stable complex and
thereby removing it from the solution as a free ion.

Reactants

EGTA Tetrasodium Product

Chelation

EGTA-Caz+* Complex

Click to download full resolution via product page

Figure 1: EGTA chelates free calcium ions to form a stable complex.

Experimental Workflow: Preparing an EGTA Solution
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The following diagram outlines the critical steps involved in preparing an agueous solution of

EGTA tetrasodium salt, highlighting the essential pH adjustment step for complete dissolution.
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Figure 2: Workflow for preparing an EGTA tetrasodium salt solution.

Conclusion
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The aqueous solubility of EGTA tetrasodium salt is a key consideration for its effective use in
research and development. While having good intrinsic water solubility, achieving high
concentration solutions necessitates careful attention to the pH of the medium. By following
established protocols that include pH adjustment, researchers can reliably prepare EGTA
solutions for a wide range of applications that depend on precise calcium chelation. The
information and protocols provided in this guide aim to facilitate the effective and accurate use
of EGTA tetrasodium salt in scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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